1-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C11H15N3O3/c1-13-10(15)3-2-9(12-13)14-6-4-8(5-7-14)11(16)17/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key: HREBPCUEQGVRPV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

This compound, also known by its CAS Number 1706455-37-9, is a solid substance with a molecular weight of 237.26. Its IUPAC name is 1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-3-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15N3O3/c1-13-10(15)5-9(6-12-13)14-4-2-3-8(7-14)11(16)17/h5-6,8H,2-4,7H2,1H3,(H,16,17). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid. Its molecular weight is 237.26. The InChI code provides information about its molecular structure.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Compounds similar to 1-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid, particularly those with dihydropyridine or pyridazinone cores, have been extensively researched for their potential applications in medicinal chemistry and materials science. For instance, derivatives of 1,4-dihydropyridines have been identified as antihypertensive agents and coronary vessel dilators due to their ability to modulate cardiovascular function (Abernathy, 1978). These findings underscore the relevance of structural motifs similar to the compound in developing therapeutics targeting cardiovascular diseases.

Crystallographic and Supramolecular Studies

Crystallographic studies of compounds with structural elements akin to 1-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxylic acid have provided insights into their potential material science applications. For example, investigations into the crystal structures of related carboxylic acid derivatives have revealed patterns of hydrogen bonding that could inform the design of novel molecular assemblies and materials (Vishweshwar et al., 2002). Such studies highlight the utility of these compounds in crystal engineering and the development of materials with specific structural and functional properties.